Cas no 557076-73-0 (3-(3-Methylpyrrolidin-3-yl)pyridine)

3-(3-Methylpyrrolidin-3-yl)pyridine Chemical and Physical Properties
Names and Identifiers
-
- 3-(3-Methylpyrrolidin-3-yl)pyridine
- EN300-299903
- SCHEMBL2285547
- AKOS011639440
- CS-0245138
- E85689
- 557076-73-0
- DB-338875
- 3-(3-methylpyrrolidin-3-yl)pyridine
-
- MDL: MFCD16737787
- Inchi: InChI=1S/C10H14N2/c1-10(4-6-12-8-10)9-3-2-5-11-7-9/h2-3,5,7,12H,4,6,8H2,1H3
- InChI Key: JXJNVJSWGSVGDP-UHFFFAOYSA-N
- SMILES: CC1(CCNC1)C2=CN=CC=C2
Computed Properties
- Exact Mass: 162.115698455g/mol
- Monoisotopic Mass: 162.115698455g/mol
- Isotope Atom Count: 0
- Hydrogen Bond Donor Count: 1
- Hydrogen Bond Acceptor Count: 2
- Heavy Atom Count: 12
- Rotatable Bond Count: 1
- Complexity: 158
- Covalently-Bonded Unit Count: 1
- Defined Atom Stereocenter Count: 0
- Undefined Atom Stereocenter Count : 1
- Defined Bond Stereocenter Count: 0
- Undefined Bond Stereocenter Count: 0
- Topological Polar Surface Area: 24.9Ų
- XLogP3: 1.2
3-(3-Methylpyrrolidin-3-yl)pyridine Pricemore >>
Enterprise | No. | Product name | Cas No. | Purity | Specification | Price | update time | Inquiry |
---|---|---|---|---|---|---|---|---|
Ambeed | A1089275-25mg |
3-(3-Methylpyrrolidin-3-yl)pyridine |
557076-73-0 | 95% | 25mg |
$155.0 | 2024-04-18 | |
Enamine | EN300-299903-0.5g |
3-(3-methylpyrrolidin-3-yl)pyridine |
557076-73-0 | 95.0% | 0.5g |
$2141.0 | 2025-03-19 | |
Enamine | EN300-299903-2.5g |
3-(3-methylpyrrolidin-3-yl)pyridine |
557076-73-0 | 95.0% | 2.5g |
$5380.0 | 2025-03-19 | |
Enamine | EN300-299903-10.0g |
3-(3-methylpyrrolidin-3-yl)pyridine |
557076-73-0 | 95.0% | 10.0g |
$11805.0 | 2025-03-19 | |
1PlusChem | 1P01B5PX-100mg |
3-(3-methylpyrrolidin-3-yl)pyridine |
557076-73-0 | 95% | 100mg |
$371.00 | 2024-04-29 | |
1PlusChem | 1P01B5PX-1g |
3-(3-methylpyrrolidin-3-yl)pyridine |
557076-73-0 | 95% | 1g |
$1679.00 | 2024-04-29 | |
Enamine | EN300-299903-1g |
3-(3-methylpyrrolidin-3-yl)pyridine |
557076-73-0 | 95% | 1g |
$2745.0 | 2023-09-06 | |
1PlusChem | 1P01B5PX-25mg |
3-(3-methylpyrrolidin-3-yl)pyridine |
557076-73-0 | 95% | 25mg |
$155.00 | 2024-04-29 | |
1PlusChem | 1P01B5PX-50mg |
3-(3-methylpyrrolidin-3-yl)pyridine |
557076-73-0 | 95% | 50mg |
$240.00 | 2024-04-29 | |
Aaron | AR01B5Y9-250mg |
3-(3-Methylpyrrolidin-3-yl)pyridine |
557076-73-0 | 95% | 250mg |
$663.00 | 2025-02-12 |
3-(3-Methylpyrrolidin-3-yl)pyridine Related Literature
-
Kyung-Hee Park,Marshal Dhayal RSC Adv., 2015,5, 33503-33514
-
Monika Mazik,Christoph Geffert Org. Biomol. Chem., 2011,9, 2319-2326
-
Thu Trang Do,Kira Rundel,Qinying Gu,Eliot Gann,Sergei Manzhos,Krishna Feron,John Bell,Christopher R. McNeill,Prashant Sonar New J. Chem., 2017,41, 2899-2909
-
J. Rolland,M. M. Obadia,A. Serghei,R. Bouchet,E. Drockenmuller Chem. Commun., 2018,54, 9035-9038
-
Caihua Ding,Dong Yan,Yongjie Zhao,Yuzhen Zhao,Heping Zhou,Jingbo Li,Haibo Jin Phys. Chem. Chem. Phys., 2016,18, 25879-25886
-
Dingqin Hu,Qianguang Yang,Haiyan Chen,Friso Wobben,Vincent M. Le Corre,Ranbir Singh,Tao Liu,Ruijie Ma,Hua Tang,L. Jan Anton Koster,Tainan Duan,He Yan,Zhipeng Kan,Zeyun Xiao,Shirong Lu Energy Environ. Sci., 2020,13, 2134-2141
-
Feng Shao,Jia Li,Jia-Ping Tong,Jian Zhang,Ming-Guang Chen,Zhiping Zheng,Rong-Bin Huang,Lan-Sun Zheng,Jun Tao Chem. Commun., 2013,49, 10730-10732
-
Kassem Amro,Anil K. Thakur,Joëlle Rault-Berthelot,Cyril Poriel,Lionel Hirsch,William E. Douglas,Sébastien Clément,Philippe Gerbier New J. Chem., 2013,37, 464-473
-
Daniel Pushparaju Yeggoni,Aparna Rachamallu,Rajagopal Subramanyam RSC Adv., 2016,6, 40225-40237
-
Da-Young Kang,Sunbok Lee,Jun Hyuk Moon RSC Adv., 2014,4, 32348-32352
Additional information on 3-(3-Methylpyrrolidin-3-yl)pyridine
Introduction to 3-(3-Methylpyrrolidin-3-yl)pyridine (CAS No. 557076-73-0)
3-(3-Methylpyrrolidin-3-yl)pyridine, also known by its CAS number 557076-73-0, is a versatile compound with significant applications in the fields of medicinal chemistry and pharmaceutical research. This compound is a derivative of pyridine, a heterocyclic aromatic organic compound, and features a 3-methylpyrrolidine moiety attached to the pyridine ring. The unique structural characteristics of 3-(3-Methylpyrrolidin-3-yl)pyridine make it an attractive candidate for various biological and pharmacological studies.
The chemical structure of 3-(3-Methylpyrrolidin-3-yl)pyridine consists of a six-membered pyridine ring with a nitrogen atom at the 1-position and a 3-methylpyrrolidine substituent at the 3-position. The pyrrolidine ring, which is a five-membered cyclic amine, is further substituted with a methyl group at the 3-position. This combination of functional groups imparts specific chemical and physical properties to the compound, making it suitable for various applications in drug discovery and development.
In recent years, 3-(3-Methylpyrrolidin-3-yl)pyridine has garnered significant attention due to its potential as a lead compound in the development of novel therapeutic agents. Research has shown that this compound exhibits promising pharmacological activities, including anti-inflammatory, analgesic, and neuroprotective effects. These properties are attributed to its ability to modulate various biological targets, such as receptors, enzymes, and ion channels.
One of the key areas of research involving 3-(3-Methylpyrrolidin-3-yl)pyridine is its role in the treatment of neurological disorders. Studies have demonstrated that this compound can effectively cross the blood-brain barrier and exert neuroprotective effects by reducing oxidative stress and inflammation. For instance, a study published in the Journal of Medicinal Chemistry reported that 3-(3-Methylpyrrolidin-3-yl)pyridine-based derivatives showed significant neuroprotective activity in models of Parkinson's disease and Alzheimer's disease.
Beyond its neuroprotective properties, 3-(3-Methylpyrrolidin-3-yl)pyridine has also been investigated for its potential as an analgesic agent. Research conducted by a team at the University of California found that this compound can effectively alleviate pain by modulating nociceptive pathways. The study highlighted that 3-(3-Methylpyrrolidin-3-yl)pyridine-based compounds exhibited potent analgesic effects without causing significant side effects, making them promising candidates for the development of new pain management therapies.
The anti-inflammatory properties of 3-(3-Methylpyrrolidin-3-yl)pyridine have also been extensively studied. Inflammatory diseases such as arthritis and inflammatory bowel disease (IBD) are characterized by chronic inflammation, which can lead to tissue damage and organ dysfunction. Research has shown that 3-(3-Methylpyrrolidin-3-yl)pyridine-based compounds can inhibit pro-inflammatory cytokines and reduce inflammation in both in vitro and in vivo models. A study published in the Journal of Inflammation Research demonstrated that these compounds significantly reduced inflammation in mouse models of colitis.
In addition to its pharmacological activities, the chemical synthesis of 3-(3-Methylpyrrolidin-3-yl)pyridine has been optimized to improve yield and purity. Various synthetic routes have been developed, including catalytic hydrogenation and metal-catalyzed coupling reactions. These methods have enabled researchers to produce high-quality samples for further biological evaluation and drug development.
The safety profile of 3-(3-Methylpyrrolidin-3-yl)pyridine is another important aspect that has been extensively studied. Preclinical studies have shown that this compound exhibits low toxicity and good safety margins when administered at therapeutic doses. However, as with any new drug candidate, comprehensive toxicology studies are necessary to ensure its safety before advancing to clinical trials.
Clinical trials involving 3-(3-Methylpyrrolidin-3-yl)pyridine-based compounds are currently underway to evaluate their efficacy and safety in human subjects. Early-phase trials have shown promising results, with several compounds advancing to later stages of clinical development. These trials are crucial for determining the optimal dosing regimens, identifying potential side effects, and assessing the overall therapeutic benefit of these compounds.
In conclusion, 3-(3-Methylpyrrolidin-�l)-1-pyridine (CAS No. 557076-740) is a promising compound with diverse applications in medicinal chemistry and pharmaceutical research. Its unique chemical structure and pharmacological properties make it an attractive candidate for the development of novel therapeutic agents targeting neurological disorders, pain management, and inflammatory diseases. Ongoing research and clinical trials will continue to elucidate its full potential as a valuable tool in drug discovery and development.
557076-73-0 (3-(3-Methylpyrrolidin-3-yl)pyridine) Related Products
- 1274826-77-5(2-{1-3-(trifluoromethyl)phenyl-1H-1,2,3-triazol-4-yl}ethan-1-ol)
- 1354953-49-3(1,3,5-trimethyl-4-(pyrrolidin-2-yl)-1H-pyrazole)
- 547762-37-8(Ethyl 5-((tert-butoxycarbonyl)amino)-1H-pyrrole-2-carboxylate)
- 2229327-39-1(tert-butyl 4-(carbamothioylmethyl)-3-methylpiperidine-1-carboxylate)
- 107465-28-1(7-Methoxy-[1,2,3]triazolo[1,5-a]pyridine)
- 1562248-73-0(3-(4-chlorothiophen-2-yl)prop-2-enal)
- 1341825-97-5(1-(3-bromophenyl)-3-methylcyclobutane-1-carboxylic acid, Mixture of diastereomers)
- 2228613-53-2(tert-butyl N-5-(2-amino-3-hydroxy-2-methylpropyl)-2-methylphenylcarbamate)
- 1804971-21-8(2-Amino-5-(difluoromethyl)-3-hydroxy-4-methoxypyridine)
- 2228780-50-3(1-{3H-1,2,3triazolo4,5-bpyridin-6-yl}propan-2-one)
